Cas no 1804485-11-7 (2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine
• CAS No: 1804485-11-7
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4874819
• Update Time: 2025-10-18

2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-6-3(7(9)10)1-5(13(14)15)12-4(6)2-11/h1,7H
• InChI Key： YSTMXYSEPQSFCU-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine

Professional Introduction to 2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1804485-11-7)

2-Cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1804485-11-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro, cyano, and fluoro substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< b>difluoromethyl group in the molecular structure of 2-cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine plays a crucial role in enhancing the metabolic stability and lipophilicity of the resulting drug candidates. This feature is particularly important in medicinal chemistry, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Recent studies have highlighted the utility of difluoromethyl groups in improving the binding affinity of small molecule inhibitors to their target enzymes and receptors.

In addition to its< b>difluoromethyl moiety, the presence of both cyano and fluoro groups contributes to the compound's reactivity and functionalization potential. The cyano group can serve as a versatile handle for further chemical transformations, such as reduction to an amine or nucleophilic addition reactions. Meanwhile, the fluoro substituents are well-known for their ability to modulate drug properties, including solubility, bioavailability, and metabolic clearance.

The nitro group in 2-cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine adds another layer of functionality, enabling various derivatization strategies. For instance, nitro groups can be reduced to amino groups under specific conditions, which opens up possibilities for constructing more complex molecular architectures. This adaptability makes the compound a versatile building block in drug discovery pipelines.

Recent advancements in computational chemistry and molecular modeling have further elucidated the potential of 2-cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine as a scaffold for novel therapeutics. Researchers have leveraged these tools to predict and optimize the binding interactions of this compound with biological targets. For example, virtual screening campaigns have identified derivatives of this molecule that exhibit potent activity against enzymes implicated in inflammatory diseases and cancer.

The< b>fluoro substituents in the structure also contribute to the compound's unique electronic properties, which can influence its interaction with biological targets. Fluorine atoms are known for their ability to enhance binding affinity through various mechanisms, including dipole-dipole interactions and steric effects. This has led to the exploration of fluorinated pyridines as privileged scaffolds in medicinal chemistry.

In summary, 2-cyano-4-(difluoromethyl)-3-fluoro-6-nitropyridine (CAS No. 1804485-11-7) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the< b>difluoromethyl, cyano, fluoro, and nitro groups, provide a rich foundation for designing novel bioactive molecules. The ongoing studies in this area continue to uncover new applications and derivatives that promise to advance therapeutic development across multiple disease indications.